3-((Trimethylsilyl)ethynyl)pyridin-4-amine

• Molecular Formula: C10H14N2Si
• Molecular Weight: 190.32 g/mol
• IUPAC Name: 3-(2-trimethylsilylethynyl)pyridin-4-amine
• InChI: InChI=1S/C10H14N2Si/c1-13(2,3)7-5-9-8-12-6-4-10(9)11/h4,6,8H,1-3H3,(H2,11,12)
• InChI Key: CYRCIUNDLNWUOB-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=C(C=CN=C1)N

Description

3-((Trimethylsilyl)ethynyl)pyridin-4-amine is a pyridine derivative that features a trimethylsilyl group attached to an ethynyl moiety at the 3-position and an amine group at the 4-position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-((Trimethylsilyl)ethynyl)pyridin-4-amine typically involves the introduction of the trimethylsilyl group to the ethynyl moiety followed by its attachment to the pyridine ring. One common method involves the reaction of 4-bromo-3-iodopyridine with trimethylsilylacetylene in the presence of a palladium catalyst and a base such as triethylamine. The reaction is carried out under an inert atmosphere, typically at elevated temperatures.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as column chromatography and recrystallization are employed to obtain